![molecular formula C14H17NO3 B6461529 methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate CAS No. 2549013-12-7](/img/structure/B6461529.png)
methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate
Overview
Description
Methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate (MPC) is an organic compound with the molecular formula C13H17NO3. It is a white crystalline solid with a melting point of 115-117°C. MPC has been studied extensively due to its potential use as a pharmaceutical agent and its applications in laboratory experiments.
Scientific Research Applications
Methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate has been studied extensively in scientific research due to its potential use as a pharmaceutical agent. It has been used as a model compound for drug design and development, as well as for the study of drug-receptor interactions. It has also been studied for its potential use in cancer therapy, as well as for its potential applications in gene therapy.
Mechanism of Action
Methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate binds to the androgen receptor and has been found to be an agonist of the androgen receptor. It has been found to stimulate the production of testosterone, as well as to inhibit the production of dihydrotestosterone, which is an androgen receptor antagonist. methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate has also been found to bind to other receptors, including the glucocorticoid receptor and the progesterone receptor.
Biochemical and Physiological Effects
methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate has been found to have a variety of biochemical and physiological effects. It has been found to increase the production of testosterone, as well as to decrease the production of dihydrotestosterone. It has also been found to inhibit the production of cortisol and to increase the production of progesterone. In addition, it has been found to have anti-inflammatory, anti-oxidant, and anti-proliferative effects.
Advantages and Limitations for Lab Experiments
Methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is relatively inexpensive. Furthermore, it is a relatively safe compound to work with in the laboratory. However, it is not as potent as some other compounds, and its effects on the body are not yet fully understood.
Future Directions
The potential applications of methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate are still being explored. Further research is needed to determine its potential use as a pharmaceutical agent and its potential applications in gene therapy. Additionally, more research is needed to understand the biochemical and physiological effects of methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate and to determine its potential use in cancer therapy. Furthermore, further research is needed to understand the mechanism of action of methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate and to determine its potential use in drug design and development. Finally, more research is needed to determine the optimal dosage and potential side effects of methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate.
Synthesis Methods
Methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate can be synthesized via a multi-step synthesis process. The first step involves the reaction of 3-methylphenylmagnesium bromide with N-methylpyrrolidine-3-carboxylic acid to form the desired product. The second step involves the addition of a methyl group to the carboxylic acid group, followed by the addition of a methyl group to the pyrrolidine ring. The final product is then purified by recrystallization.
properties
IUPAC Name |
methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c1-10-4-3-5-11(6-10)8-15-9-12(7-13(15)16)14(17)18-2/h3-6,12H,7-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAPVFKAALVPDTD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2CC(CC2=O)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,6-dimethyl-3-[2-(5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)-2-oxoethyl]-3,4-dihydropyrimidin-4-one](/img/structure/B6461459.png)
![tert-butyl 4-[({2-methylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine-1-carboxylate](/img/structure/B6461469.png)
![2-tert-butyl-N-(3-chlorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide](/img/structure/B6461478.png)
![2-[5-(5-methyl-1,2-oxazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-(propan-2-yl)-1H-1,3-benzodiazole](/img/structure/B6461480.png)
![6-{5-[1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}-2,3-dihydropyridazin-3-one](/img/structure/B6461486.png)
![2-[5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-(propan-2-yl)-1H-1,3-benzodiazole](/img/structure/B6461487.png)
![3-(5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)benzonitrile](/img/structure/B6461492.png)
![1-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-4-(2-methoxyphenyl)piperazine](/img/structure/B6461497.png)
![methyl 1-[(2-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate](/img/structure/B6461518.png)
![1-(5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)-2-phenoxypropan-1-one](/img/structure/B6461521.png)
![2-(2-methoxyphenyl)-1-(5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)ethan-1-one](/img/structure/B6461523.png)
![2-{5-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1-(propan-2-yl)-1H-1,3-benzodiazole](/img/structure/B6461535.png)
![2-(2-bromophenyl)-1-(5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)ethan-1-one](/img/structure/B6461540.png)
![2-(2-fluorophenoxy)-1-(5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)ethan-1-one](/img/structure/B6461548.png)